![molecular formula C21H22N6O3 B2810578 3-((6-methylpyridazin-3-yl)oxy)-N-((2-morpholinopyrimidin-4-yl)methyl)benzamide CAS No. 1798034-95-3](/img/structure/B2810578.png)
3-((6-methylpyridazin-3-yl)oxy)-N-((2-morpholinopyrimidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((6-methylpyridazin-3-yl)oxy)-N-((2-morpholinopyrimidin-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been studied extensively.
Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activities
Research has been conducted on the synthesis of novel heterocyclic compounds derived from similar structural motifs for their potential anti-inflammatory, analgesic, and COX-2 inhibitory activities. For instance, Abu‐Hashem et al. (2020) synthesized various novel heterocyclic compounds, including benzodifuranyl and thiazolopyrimidines, demonstrating significant analgesic and anti-inflammatory activities. These compounds were evaluated as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, highlighting their potential in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Pharmacokinetics and Anti-fibrotic Drug Potential
Another study focused on the pharmacokinetics and tissue distribution of a novel ALK5 inhibitor, demonstrating its potential as an oral anti-fibrotic drug. Kim et al. (2008) investigated a compound with a similar structural framework, showing its distribution into liver, kidneys, and lungs and its metabolism into major metabolites, hinting at the compound's potential application in treating fibrosis and possibly other diseases characterized by tissue fibrosis (Kim et al., 2008).
Chemical Modifications for Enhanced Biological Activity
Furthermore, the chemical modification of related compounds to enhance their biological activity is a significant area of research. For example, Collins, Hughes, and Johnson (2000) explored the chemical modification of triazinones to produce derivatives with potential biological activities. Such studies are crucial for understanding how structural changes can impact the biological efficacy of a compound, which is directly relevant to the development of new drugs and therapeutic agents (Collins, Hughes, & Johnson, 2000).
properties
IUPAC Name |
3-(6-methylpyridazin-3-yl)oxy-N-[(2-morpholin-4-ylpyrimidin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N6O3/c1-15-5-6-19(26-25-15)30-18-4-2-3-16(13-18)20(28)23-14-17-7-8-22-21(24-17)27-9-11-29-12-10-27/h2-8,13H,9-12,14H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGKOHHYANZJXIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NCC3=NC(=NC=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.